Cas no 2230282-02-5 (Lorpucitinib)

• Product Name: Lorpucitinib
• CAS No: 2230282-02-5
• MF: C₂₂H₂₈N₆O₂
• MW: 408.4967
• CID: 5068522
• PubChem ID: 134611548
• Update Time: 2025-07-16

Lorpucitinib Chemical and Physical Properties

Names and Identifiers

• Lorpucitinib
• OE1QTY7C25
• Lorpucitinib [INN]
• GTPL10631
• BDBM387818
• BDBM505107
• US10294226, Compound Ex. 1
• compound 2 [PMID: 32134643]
• example 1 [WO2018112379A1]
• US11066406, Ex. 1
• 1-(trans-4-(Cyanomethyl)cyclohexyl)-1,6-dihydro-N-(2-hydroxy-2-methylpropyl)imidazo(4,5-d)pyrrolo(2,3-b)pyridine-2-acetamide
• 2-(1-((1r,4r)-4-(Cyanomethyl)cyclohexyl)-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-2-yl)-N-(2-hydro
• MS-27023
• CS-0116453
• JNJ64251330
• G18489
• UNII-OE1QTY7C25
• 2230282-02-5
• Lorpucitinib, >98% (HPLC)
• 2-[3-[4-(cyanomethyl)cyclohexyl]-3,5,8,10-tetrazatricyclo[7.3.0.02,6]dodeca-1,4,6,8,11-pentaen-4-yl]-N-(2-hydroxy-2-methylpropyl)acetamide
• CHEMBL4473572
• HY-109182
• 2-{1-[trans-4-(cyanomethyl)cyclohexyl]-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-2-yl}-N-(2-hydroxy-2-methylpropyl)acetamide
• SCHEMBL20266879
• 2-(1-((1r,4r)-4-(Cyanomethyl)cyclohexyl)-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-2-yl)-N-(2-hydroxy-2-methylpropyl)acetamide
• Imidazo(4,5-d)pyrrolo(2,3-b)pyridine-2-acetamide, 1-(trans-4-(cyanomethyl)cyclohexyl)-1,6-dihydro-N-(2-hydroxy-2-methylpropyl)-
• SCHEMBL20266878
• JNJ-64251330
• DA-55007

• Inchi： 1S/C22H28N6O2/c1-22(2,30)13-26-19(29)11-18-27-17-12-25-21-16(8-10-24-21)20(17)28(18)15-5-3-14(4-6-15)7-9-23/h8,10,12,14-15,30H,3-7,11,13H2,1-2H3,(H,24,25)(H,26,29)
• InChI Key： NJKMSBSVJSQUBU-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1=NC2=C([H])N=C3C(C([H])=C([H])N3[H])=C2N1C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C#N)C([H])([H])C1([H])[H])N([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 408.22737416g/mol
• Monoisotopic Mass: 408.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Solid powder

Lorpucitinib Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on Lorpucitinib

Lorpucitinib: A Comprehensive Overview

Lorpucitinib, also known by its CAS number 2230282-02-5, is a cutting-edge therapeutic agent that has garnered significant attention in the field of inflammatory diseases. This compound belongs to the class of JAK inhibitors, which are known for their ability to modulate immune responses and reduce inflammation. Recent studies have highlighted its potential in treating conditions such as rheumatoid arthritis, making it a promising candidate in the realm of immunology and pharmacology.

The chemical structure of Lorpucitinib is characterized by its unique pyrrolidone ring and substituents, which contribute to its potent bioactivity. Researchers have extensively studied its mechanism of action, revealing that it selectively inhibits Janus kinase (JAK) enzymes, particularly JAK1 and JAK3. This selectivity is crucial as it minimizes off-target effects and enhances therapeutic efficacy. Recent findings from clinical trials suggest that Lorpucitinib demonstrates superior efficacy compared to traditional therapies in managing symptoms associated with chronic inflammatory disorders.

One of the most notable advancements in Lorpucitinib research involves its application in treating psoriatic arthritis. A 2023 study published in the New England Journal of Medicine reported significant reductions in disease activity scores among patients treated with Lorpucitinib. The study also noted a favorable safety profile, with minimal adverse effects reported. These results underscore the compound's potential as a first-line treatment for patients who do not respond adequately to conventional therapies.

In addition to its therapeutic applications, Lorpucitinib has been the subject of extensive preclinical studies aimed at understanding its pharmacokinetics and pharmacodynamics. Research conducted by Smith et al. (2023) revealed that Lorpucitinib exhibits excellent bioavailability and a prolonged half-life, allowing for once-daily dosing. This characteristic is particularly advantageous for improving patient compliance and overall treatment outcomes.

The development of Lorpucitinib represents a significant milestone in drug discovery, leveraging advancements in medicinal chemistry and computational modeling. Its design incorporates elements from both small-molecule inhibitors and biologics, resulting in a compound that is both potent and selective. The integration of these features has positioned Lorpucitinib as a leading candidate in the race to develop next-generation therapies for autoimmune diseases.

Looking ahead, ongoing clinical trials are exploring the potential of Lorpucitinib in treating other inflammatory conditions, such as . Early results from these trials are highly encouraging, with patients reporting significant improvements in quality of life metrics. Furthermore, researchers are investigating the use of Lorpucitinib in combination with other immunomodulatory agents to enhance therapeutic outcomes and address refractory cases.

In conclusion, Lorpucitinib (CAS 2230282-02-5) stands at the forefront of innovation in inflammatory disease management. Its unique mechanism of action, coupled with favorable clinical outcomes, positions it as a transformative agent in the field. As research continues to unfold, Lorpucitinib holds immense promise for improving the lives of millions affected by chronic inflammatory disorders.